1-(3-Fluoro-4-methylphenyl)-1H-pyrrole
Overview
Description
The compound “(3-fluoro-4-methylphenyl)methanamine” has a CAS Number of 261951-67-1 and a molecular weight of 139.17 . It is a liquid at room temperature .
Synthesis Analysis
In the synthesis of 1,2,4-triazole-containing scaffolds, 3-amino-1,2,4-triazoles react with cinnamaldehyde to produce 5-[N-(3-phenylpropenylideneamino)]-1H-1,2,4-triazoles .
Molecular Structure Analysis
The InChI code for “(3-fluoro-4-methylphenyl)methanamine” is 1S/C8H10FN/c1-6-2-3-7 (5-10)4-8 (6)9/h2-4H,5,10H2,1H3 .
Chemical Reactions Analysis
1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .
Physical And Chemical Properties Analysis
Another related compound, “3-Fluoro-4-methylphenylboronic acid”, is a solid with a melting point of 241 - 244 °C .
Scientific Research Applications
Synthesis and Chemical Properties
- 1-(3-Fluoro-4-methylphenyl)-1H-pyrrole is utilized in the synthesis of substituted pyrroles. Microwave-assisted zinc chloride-catalyzed synthesis can produce various substituted pyrroles, confirming the structural versatility and reactivity of such compounds (Wyrębek et al., 2009).
Biological and Medicinal Applications
- In medicinal chemistry, derivatives of 1-(3-Fluoro-4-methylphenyl)-1H-pyrrole show potential as antimycobacterial agents, with compounds like 1-(4-fluorophenyl)-2-methyl-3-(thiomorpholin-4-yl)methyl-5-(4-methylphenyl)-1H-pyrrole demonstrating high activity against Mycobacterium tuberculosis (Biava et al., 2006).
Material Science and Corrosion Inhibition
- Pyrrole derivatives, including those related to 1-(3-Fluoro-4-methylphenyl)-1H-pyrrole, are effective in corrosion inhibition, particularly in protecting carbon steel in acidic environments. Their efficiency is attributed to their adsorption and interaction with metal surfaces, as demonstrated in studies involving similar pyrrole derivatives (Zarrouk et al., 2015).
Electrochemical and Electrochromic Properties
- Pyrrole derivatives, including structurally similar compounds to 1-(3-Fluoro-4-methylphenyl)-1H-pyrrole, have been studied for their electrochromic properties. These compounds exhibit significant changes in color and transmittance under various electrical conditions, making them suitable for applications in electrochromic devices (Arslan et al., 2007).
Safety And Hazards
properties
IUPAC Name |
1-(3-fluoro-4-methylphenyl)pyrrole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN/c1-9-4-5-10(8-11(9)12)13-6-2-3-7-13/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVLAREZOYMESCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201274917 |
Source
|
| Record name | 1H-Pyrrole, 1-(3-fluoro-4-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201274917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluoro-4-methylphenyl)-1H-pyrrole | |
CAS RN |
142044-86-8 |
Source
|
| Record name | 1H-Pyrrole, 1-(3-fluoro-4-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=142044-86-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrrole, 1-(3-fluoro-4-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201274917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Pyridin-2-ylmethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)-benzamide](/img/structure/B1319280.png)
![2-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanol](/img/structure/B1319295.png)
![2-[4-Fluoro-3-(trifluoromethyl)phenyl]ethanol](/img/structure/B1319296.png)
![2-[2-Fluoro-3-(trifluoromethyl)phenyl]ethanol](/img/structure/B1319297.png)
